Cas no 932035-65-9 (5H,6H,7H-cyclopentacpyridine-6-carboxylic acid)

• Product Name: 5H,6H,7H-cyclopentacpyridine-6-carboxylic acid
• CAS No: 932035-65-9
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 4660079
• PubChem ID: 58852290
• Update Time: 2025-10-30

5H,6H,7H-cyclopentacpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-5H-cyclopenta[c]pyridine-6-carboxylic acid
• 6,7-dihydro-5H-[2]pyrindine-6-carboxylic acid
• 5H-Cyclopenta[c]pyridine-6-carboxylic acid, 6,7-dihydro-
• 5H,6H,7H-cyclopentacpyridine-6-carboxylic acid

• Inchi： 1S/C9H9NO2/c11-9(12)7-3-6-1-2-10-5-8(6)4-7/h1-2,5,7H,3-4H2,(H,11,12)
• InChI Key： YTQCZSCAOKEFKV-UHFFFAOYSA-N
• SMILES： C1=NC=CC2CC(C(O)=O)CC1=2

Additional information on 5H,6H,7H-cyclopentacpyridine-6-carboxylic acid

Comprehensive Overview of 5H,6H,7H-Cyclopentacpyridine-6-Carboxylic Acid (CAS No. 932035-65-9)

The compound 5H,6H,7H-cyclopentacpyridine-6-carboxylic acid (CAS No. 932035-65-9) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fused cyclopentacpyridine ring system and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for novel heterocyclic compounds like 5H,6H,7H-cyclopentacpyridine-6-carboxylic acid has surged due to their role in developing targeted therapies. This compound’s molecular framework is often explored in the context of kinase inhibitors and enzyme modulators, which are critical in treating diseases such as cancer and inflammatory disorders. Its CAS number 932035-65-9 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the trending topics in organic chemistry is the sustainable synthesis of complex molecules. 5H,6H,7H-cyclopentacpyridine-6-carboxylic acid is no exception, with scientists investigating green chemistry approaches to its production. Methods such as catalytic cyclization and microwave-assisted synthesis are being optimized to reduce environmental impact while maintaining high yields. These advancements align with global efforts to promote eco-friendly pharmaceutical manufacturing.

The compound’s physicochemical properties, including solubility, stability, and reactivity, are key factors in its utility. For instance, its carboxylic acid moiety allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This flexibility is why 932035-65-9 is often referenced in patents related to drug delivery systems and prodrug development.

Another area of interest is the computational modeling of 5H,6H,7H-cyclopentacpyridine-6-carboxylic acid. With the rise of AI-driven drug design, researchers use molecular docking and quantum mechanical calculations to predict its interactions with biological targets. These simulations help identify potential applications faster, reducing the time and cost associated with traditional trial-and-error methods.

In summary, 5H,6H,7H-cyclopentacpyridine-6-carboxylic acid (CAS No. 932035-65-9) is a promising compound with broad applications in medicinal chemistry and material science. Its unique structure, combined with advancements in sustainable synthesis and computational analysis, positions it as a valuable tool for future innovations. As research continues, this molecule is likely to play a pivotal role in addressing unmet medical and industrial challenges.